Cas no 1798040-90-0 (bis(1-Ethyl-1-methylguanidine) Sulfuric Acid)

• Product Name: bis(1-Ethyl-1-methylguanidine) Sulfuric Acid
• CAS No: 1798040-90-0
• MF: C₈H₂₄N₆O₄S
• MW: 300.378959655762
• CID: 4614898
• PubChem ID: 75414839
• Update Time: 2025-08-03

bis(1-Ethyl-1-methylguanidine) Sulfuric Acid Chemical and Physical Properties

Names and Identifiers

• bis(N-ethyl-N-methylguanidine); sulfuric acid
• 1-ethyl-1-methylguanidine;sulfuric acid
• bis(1-ethyl-1-methylguanidine), sulfuric acid
• Z1718490393
• bis(1-Ethyl-1-methylguanidine) Sulfuric Acid

• Inchi： 1S/2C4H11N3.H2O4S/c2*1-3-7(2)4(5)6;1-5(2,3)4/h2*3H2,1-2H3,(H3,5,6);(H2,1,2,3,4)
• InChI Key： DEZPSEFINNAEEH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C(=N)N)(C)CC.N(C(=N)N)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 151
• Topological Polar Surface Area: 189

Additional information on bis(1-Ethyl-1-methylguanidine) Sulfuric Acid

Introduction to Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid (CAS No. 1798040-90-0)

Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid, a compound with the chemical formula [CSS], is a significant reagent in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 1798040-90-0, has garnered attention due to its versatile applications in various scientific disciplines. The molecular structure of this compound, featuring a combination of guanidine derivatives and sulfuric acid, imparts unique chemical properties that make it invaluable in synthetic chemistry and biochemical studies.

The compound's primary significance lies in its role as a catalyst and intermediate in organic synthesis. Its ability to facilitate reactions under mild conditions has made it a preferred choice for researchers aiming to develop novel synthetic pathways. The presence of both ethyl and methyl groups in the guanidine moiety enhances its reactivity, allowing for a broad spectrum of applications in pharmaceutical synthesis.

In recent years, the demand for high-efficiency catalysts has surged, particularly in the pharmaceutical industry. Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid has emerged as a promising candidate due to its ability to accelerate reactions without requiring harsh conditions. This property is particularly crucial in the development of drugs that require precise control over reaction parameters to ensure high yields and purity.

One of the most compelling aspects of this compound is its application in the synthesis of complex molecules. Researchers have leveraged its catalytic properties to develop novel methodologies for constructing heterocyclic compounds, which are essential components in many therapeutic agents. The compound's ability to promote cyclization reactions has opened new avenues for drug discovery, enabling the rapid assembly of intricate molecular frameworks.

The pharmaceutical industry has also been exploring the use of Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid in the development of novel therapeutic agents. Its role as a chelating agent has been particularly noteworthy, as it can form stable complexes with metal ions. These complexes have shown promise in various therapeutic applications, including anticancer and antimicrobial treatments. The compound's ability to bind metal ions with high affinity makes it an attractive candidate for designing metal-based drugs that target specific biological pathways.

Moreover, the compound's environmental impact has been a subject of interest among researchers. Unlike some traditional catalysts that require harsh solvents or generate significant waste, Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid can be used under more benign conditions. This characteristic aligns with the growing emphasis on sustainable chemistry practices, where minimizing environmental footprint is a key priority.

The synthesis of Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid involves a series of well-defined chemical steps that highlight its synthetic utility. The process typically begins with the reaction of ethylmethylguanidine with sulfuric acid under controlled conditions. This reaction yields the desired product with high purity, making it suitable for further applications in research and industry.

Recent advancements in analytical chemistry have further enhanced the understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and behavior. These studies have not only confirmed its identity but also revealed new potential applications that were previously unexplored.

The compound's stability under various conditions has also been a focus of research. Studies have shown that Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid retains its catalytic activity even when exposed to air or moisture, which is crucial for practical applications where storage conditions may not be ideal. This stability ensures consistent performance across different experimental setups, making it a reliable tool for researchers.

In conclusion, Bis(1-Ethyl-1-methylguanidine) Sulfuric Acid (CAS No. 1798040-90-0) is a multifaceted compound with significant implications in chemical synthesis and pharmaceutical research. Its unique properties as a catalyst and intermediate have opened new possibilities for drug development and environmental-friendly chemical processes. As research continues to uncover more about its capabilities, this compound is poised to play an even greater role in advancing scientific knowledge and innovation.